N'-[4-(dimethylamino)phenyl]-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]ethanediamide
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Description
N'-[4-(dimethylamino)phenyl]-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C18H23N3O4S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications
Biotransformation and Detectability
Compounds with dimethylamino phenyl groups, similar to the one , have been studied for their biotransformation pathways and detectability in biological systems. For example, the biotransformation of 2,5-Dimethoxy-4-propylphenethylamine (2C-P), a hallucinogenic designer drug with a dimethylamino phenyl component, was explored to identify its metabolites and pathways, including N-acetylation and hydroxylation processes. This research is crucial for understanding how such compounds are metabolized in the body and detected in clinical or forensic cases (Wink et al., 2014).
Synthesis and Chemical Reactions
The synthesis and reaction pathways of compounds with similar structures have been extensively studied. For instance, ethyl 4-dimethylaminophenylglyoxalate and its by-products were synthesized using the Grignard reaction, which is a cornerstone method in organic chemistry for forming carbon-carbon bonds (Li, 1984). Such studies contribute to the development of new synthetic routes and the understanding of reaction mechanisms.
Nonlinear Optical Properties
Compounds with dimethylamino groups have been investigated for their nonlinear optical properties, which are important in the development of optical devices like limiters and modulators. A study on a novel chalcone derivative compound revealed its potential in optical device applications due to its distinct nonlinear absorption behavior, highlighting the relevance of such chemical functionalities in materials science (Rahulan et al., 2014).
Properties
IUPAC Name |
N'-[4-(dimethylamino)phenyl]-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4S/c1-21(2)14-7-5-13(6-8-14)20-18(24)17(23)19-12-15(25-10-9-22)16-4-3-11-26-16/h3-8,11,15,22H,9-10,12H2,1-2H3,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYQORIUUVSCTFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CS2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.